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Compound of Interest

Compound Name: Bromofos

Cat. No.: B1667883

An In-depth Technical Guide to Bromofos

This technical guide provides a comprehensive overview of the organophosphate insecticide
Bromofos, intended for researchers, scientists, and drug development professionals. It covers
the chemical and physical properties, mechanism of action, metabolic pathways, and
toxicological data of Bromofos.

Chemical and Physical Properties

Bromofos, with the chemical name O-(4-bromo-2,5-dichlorophenyl) O,O-dimethyl
phosphorothioate, is a broad-spectrum insecticide and acaricide.[1][2] It is effective by contact
and stomach action against a wide range of chewing and sucking insects.[3]

Table 1: Chemical Identification of Bromofos

Identifier Value

(4-bromo-2,5-dichlorophenoxy)-dimethoxy-

IUPAC Name )
sulfanylidene-A5-phosphane[4]

CAS Number 2104-96-3[4]

Molecular Formula C8H8BrCI203PS[4]

Table 2: Physicochemical Properties of Bromofos
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Property Value

Molecular Weight 366.00 g/mol [2][4]
Appearance White or yellow crystals[2][3][5]
Melting Point 53-54°C[2][3]

Boiling Point 140-142°C at 0.01 mmHg[2][3]
Vapor Pressure 1.3 x 10-4 mmHg at 20°C[2][3]
Water Solubility 40 mg/L at 25°C[2][4]

Soluble in carbon tetrachloride, diethyl ether,

Solubility in Organic Solvents
and toluene.[2][3][4]

Mechanism of Action: Acetylcholinesterase
Inhibition
Like other organophosphorus pesticides, the primary mechanism of action of Bromofos is the

inhibition of the enzyme acetylcholinesterase (AChE).[4][6] AChE is responsible for the
hydrolysis of the neurotransmitter acetylcholine in synaptic clefts.

The inhibition of AChE by Bromofos is not direct. Bromofos is metabolically activated to its
oxygen analog, bromoxon, which is a potent inhibitor of AChE.[3] Bromoxon phosphorylates
the serine hydroxyl group in the active site of AChE, leading to an accumulation of
acetylcholine at the neuromuscular junctions and cholinergic synapses in the central and
peripheral nervous systems.[6][7] This results in overstimulation of cholinergic receptors,
causing the toxic effects associated with organophosphate poisoning.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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